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Introduction

Cobral (Cofactor of BRCA1), also known as NELF-B, is a critical component of the Negative
Elongation Factor (NELF) complex, which plays a pivotal role in the regulation of gene
transcription. The NELF complex induces promoter-proximal pausing of RNA Polymerase II
(RNAPII), a key rate-limiting step in the expression of many genes, particularly those involved
in development and stress response. Cobral is implicated in various cellular processes and its
dysregulation has been linked to cancer.[1][2] Understanding the molecular mechanisms by
which Cobral modulates transcription is therefore of significant interest in both basic research
and therapeutic development.

These application notes provide a detailed protocol for studying the activity of purified Cobral
in the context of the fully reconstituted NELF complex using an in vitro transcription assay. This
allows for a controlled, cell-free environment to dissect the specific effects of Cobral on
transcriptional elongation.

Signaling Pathway and Regulatory Interactions of
Cobral

Cobral functions as a subunit of the NELF complex, which collaborates with DSIF (DRB-
sensitivity-inducing factor) to arrest RNAPII elongation.[3][4] The activity of Cobral and the
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NELF complex is modulated by interactions with other key regulatory proteins. Notably, Cobral
interacts with the tumor suppressor BRCA1 and the AP-1 transcription factor (composed of c-
Jun and c-Fos), linking transcriptional pausing to DNA repair and cellular signaling pathways.[1]

[2][5]
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Experimental Workflow for Cobral In Vitro Transcription Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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